Cas no 21900-52-7 (5-bromo-2-chlorobenzoyl chloride)
5-Bromo-2-chlorobenzoyl chloride (CAS: 102588-43-4) is a versatile aromatic acyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive benzoyl chloride group enables efficient acylation reactions, while the bromo and chloro substituents provide sites for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecules. It exhibits high purity and stability under controlled conditions, ensuring reliable performance in multi-step syntheses. The electron-withdrawing halogen groups enhance its reactivity in Friedel-Crafts and similar reactions, making it a preferred choice for introducing tailored benzoyl motifs into target structures.
21900-52-7 structure
Product Name:5-bromo-2-chlorobenzoyl chloride
CAS No:21900-52-7
MF:C7H3BrCl2O
MW:253.908119440079
MDL:MFCD03208978
CID:1016551
PubChem ID:2756871
Update Time:2025-10-21
5-bromo-2-chlorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chlorobenzoyl chloride
- Benzoyl chloride, 5-bromo-2-chloro-
- 5-bromo 2-chloro benzoyl chloride
- 5-BROMO-2-CHLORO-BENZOYL CHLORIDE
- 2-chloro-5-bromobenzoic acid chloride
- 2-chloro-5-bromo-benzoyl chloride
- 5-Brom-2-chlor-benzoylchlorid
- 5-bromo-2-chlorobenzoic acid chloride
- AMY31112
- SCHEMBL18163
- 21900-52-7
- 5-bromo-2-chloro benzoyl chloride
- EN300-239811
- 5-Bromo-2-chloro-benzoylchloride
- AKOS009476110
- STR10324
- SY063656
- F2190-0072
- MFCD03208978
- DTXSID80373603
- DTXCID80324635
-
- MDL： MFCD03208978
- Inchi： 1S/C7H3BrCl2O/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H
- InChI Key： TZIQQJRRMJWMDI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C(=O)Cl)=C1)Cl
Computed Properties
- Exact Mass: 251.87400
- Monoisotopic Mass: 251.87443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Boiling Point: 281.4°C at 760 mmHg
- PSA: 17.07000
- LogP: 3.48150
5-bromo-2-chlorobenzoyl chloride Security Information
- Signal Word：Warning
- Hazard Statement： H317-H319
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C(BD307667)
5-bromo-2-chlorobenzoyl chloride Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-bromo-2-chlorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020644-1g |
5-Bromo-2-chloro-benzoyl chloride |
21900-52-7 | 95% | 1g |
￡47.00 | 2022-02-28 | |
| Fluorochem | 020644-5g |
5-Bromo-2-chloro-benzoyl chloride |
21900-52-7 | 95% | 5g |
￡162.00 | 2022-02-28 | |
| Alichem | A013027113-250mg |
5-Bromo-2-chlorobenzoyl chloride |
21900-52-7 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A013027113-500mg |
5-Bromo-2-chlorobenzoyl chloride |
21900-52-7 | 97% | 500mg |
$863.90 | 2023-09-02 | |
| Alichem | A013027113-1g |
5-Bromo-2-chlorobenzoyl chloride |
21900-52-7 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA392-20g |
5-bromo-2-chlorobenzoyl chloride |
21900-52-7 | 97% | 20g |
1161.0CNY | 2021-07-17 | |
| TRC | B680522-250mg |
5-Bromo-2-chlorobenzoyl Chloride |
21900-52-7 | 250mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B680522-500mg |
5-Bromo-2-chlorobenzoyl Chloride |
21900-52-7 | 500mg |
$ 92.00 | 2023-09-08 | ||
| TRC | B680522-1g |
5-Bromo-2-chlorobenzoyl Chloride |
21900-52-7 | 1g |
$ 155.00 | 2023-09-08 | ||
| TRC | B680522-2.5g |
5-Bromo-2-chlorobenzoyl Chloride |
21900-52-7 | 2.5g |
$ 316.00 | 2023-04-18 |
5-bromo-2-chlorobenzoyl chloride Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
21900-52-7 (5-bromo-2-chlorobenzoyl chloride) Related Products
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- 920759-97-3(2-Chloro-5-(chloromethyl)benzoyl chloride)
- 189628-37-3(5-Bromo-2-chlorobenzaldehyde)
- 4136-95-2(2,4,6-Trichlorobenzoyl chloride)
- 4659-45-4(2,6-Dichlorobenzoyl chloride)
- 2905-60-4(2,3-Dichlorobenzoyl Chloride)
- 1321-03-5(Benzoyl chloride,chloro-)
- 25134-08-1(Benzoyl chloride,dichloro-)
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